Cas no 926207-71-8 (1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one)

• Product Name: 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one
• CAS No: 926207-71-8
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• MDL: MFCD09041007
• CID: 4665384
• Update Time: 2025-05-20

1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-DIMETHYL-1H-PYRAZOL-4-YL)SULFONYL]PIPERIDIN-4-ONE
• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one

• MDL： MFCD09041007
• Inchi： 1S/C10H15N3O3S/c1-7-10(8(2)12-11-7)17(15,16)13-5-3-9(14)4-6-13/h3-6H2,1-2H3,(H,11,12)
• InChI Key： ZMKBTVNCRNDVEU-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)NN=C2C)(=O)=O)CCC(=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one

Research Brief on 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one (CAS: 926207-71-8): Recent Advances and Applications

The compound 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one (CAS: 926207-71-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various pharmaceutical applications, particularly in the development of novel enzyme inhibitors and targeted therapies. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a versatile building block for the development of selective kinase inhibitors. Researchers utilized its sulfonylpiperidinone scaffold to create a series of derivatives showing potent inhibitory activity against cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. The presence of the 3,5-dimethylpyrazole moiety was found to enhance binding affinity through favorable hydrophobic interactions with the kinase ATP-binding pocket.

Structural-activity relationship (SAR) studies have revealed that modifications at the piperidin-4-one ring of 926207-71-8 significantly influence biological activity. A recent patent application (WO2023051234) describes novel derivatives where the ketone group was converted to various hydrazone and oxime functionalities, resulting in compounds with improved pharmacokinetic properties. These derivatives showed enhanced blood-brain barrier penetration, suggesting potential applications in central nervous system disorders.

In the field of antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one derivatives exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial efflux pumps, as demonstrated through molecular docking studies and resistance development assays.

The synthetic accessibility of 926207-71-8 has also been improved through recent methodological advances. A green chemistry approach published in ACS Sustainable Chemistry & Engineering (2023) describes a microwave-assisted, solvent-free synthesis route that achieves 85% yield with excellent purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies considering this scaffold for drug development programs.

Ongoing clinical research is exploring the potential of 926207-71-8 derivatives as anticancer agents. Preliminary results from phase I trials of a lead compound (PMX-462) derived from this scaffold show promising antitumor activity in solid malignancies with manageable toxicity profiles. The compound appears to exert its effects through dual inhibition of angiogenesis and cancer cell proliferation pathways.

Future research directions for 1-(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonylpiperidin-4-one include exploration of its potential in neurodegenerative diseases, given its ability to modulate protein-protein interactions involved in tau aggregation. Additionally, computational studies predict favorable interactions with several emerging drug targets, positioning this chemical scaffold as a valuable tool for medicinal chemistry programs in the coming years.